![molecular formula C14H16N4O2S2 B2807975 2-((5-acetamido-1,3,4-thiadiazol-2-yl)thio)-N-(2,3-dimethylphenyl)acetamide CAS No. 392294-11-0](/img/structure/B2807975.png)
2-((5-acetamido-1,3,4-thiadiazol-2-yl)thio)-N-(2,3-dimethylphenyl)acetamide
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Description
2-((5-acetamido-1,3,4-thiadiazol-2-yl)thio)-N-(2,3-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C14H16N4O2S2 and its molecular weight is 336.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- Novel derivatives of this compound have been prepared using carbodiimide condensation catalysis, showing significant promise in medicinal chemistry (Yu et al., 2014).
- Research has focused on understanding the structural and spectral features of these compounds, often using methods like X-ray diffraction (Ismailova et al., 2014).
Anticancer Applications
- Some derivatives have shown potent cytotoxic results against breast cancer, highlighting their potential as anticancer agents (Abu-Melha, 2021).
- Another study synthesized and evaluated novel 1,3,4-thiadiazole derivatives for anticancer activities, with some compounds showing promising cytotoxic activity against specific cancer cell lines (Çevik et al., 2020).
Antimicrobial and Antiviral Activities
- Research into benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety has indicated good antiviral and antibacterial activities, suggesting these compounds as potential templates for new antiviral and antibacterial agents (Tang et al., 2019).
Anti-inflammatory and Analgesic Applications
- Studies have been conducted on novel substituted 1,3,4-thiadiazoles as anti-inflammatory and analgesic agents, showing significant activities and potential for therapeutic applications (Shkair et al., 2016).
Other Biological Activities
- Investigations into the antileishmanial activity of certain derivatives have shown better activity than standard drugs, indicating potential for treating leishmaniasis (Vosooghi et al., 2015).
- Some compounds have also been studied for their antioxidant properties, demonstrating promising results in scavenging free radicals (Lelyukh et al., 2021).
Properties
IUPAC Name |
2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2,3-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O2S2/c1-8-5-4-6-11(9(8)2)16-12(20)7-21-14-18-17-13(22-14)15-10(3)19/h4-6H,7H2,1-3H3,(H,16,20)(H,15,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZNLASIKPHQZIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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